Cas no 57762-41-1 (Apernyl)

Apernyl structure
Apernyl structure
Product Name:Apernyl
CAS No:57762-41-1
MF:C19H20O7
MW:360.357906341553
CID:371802
PubChem ID:3080848
Update Time:2025-04-19

Apernyl Chemical and Physical Properties

Names and Identifiers

    • Apernyl
    • 2-acetyloxybenzoic acid,propyl 4-hydroxybenzoate
    • 2-acetyloxybenzoic acid;propyl 4-hydroxybenzoate
    • Aspirin, 4-hydroxybenzoic acid propyl ester, drug combination
    • Aspirin - 4-hydroxybenzoic acid propyl ester
    • 57762-41-1
    • Benzoic acid, 2-(acetyloxy)-, mixt. with propyl 4-hydroxybenzoate
    • DTXSID70206451
    • Inchi: 1S/C10H12O3.C9H8O4/c1-2-7-13-10(12)8-3-5-9(11)6-4-8;1-6(10)13-8-5-3-2-4-7(8)9(11)12/h3-6,11H,2,7H2,1H3;2-5H,1H3,(H,11,12)
    • InChI Key: GQGDGKQGOTVVRX-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)O)=O)CCC.O(C(C)=O)C1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 360.1209
  • Monoisotopic Mass: 360.121
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 371
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 110Ų

Experimental Properties

  • Boiling Point: 294.3°Cat760mmHg
  • Flash Point: 124.7°C
  • PSA: 110.13
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